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Compound of Interest

Compound Name: Monomelittoside

Cat. No.: B1662511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monomelittoside is an iridoid glycoside, a class of secondary metabolites found in a variety of

plants, that has garnered interest for its potential biological activities. This technical guide

provides an in-depth overview of the discovery, history, and isolation of Monomelittoside, with

a focus on detailed experimental protocols, quantitative data, and relevant biological context.

Discovery and History
The first isolation and characterization of Monomelittoside is attributed to A. Bianco and

colleagues, who reported their findings in a 1983 publication in Gazzetta Chimica Italiana. Their

work laid the foundation for subsequent studies on this compound, which has since been

identified in various plant species, notably within the genera Stachys and Rehmannia. Iridoid

glycosides, as a class, are known for their diverse biological activities, including anti-

inflammatory, neuroprotective, and antimicrobial properties, making Monomelittoside a

compound of interest for further pharmacological investigation.
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Property Value Source

Molecular Formula C₁₅H₂₂O₁₀ PubChem

Molecular Weight 362.33 g/mol PubChem

Class Iridoid O-glycoside PhytoBank

Appearance White powder (General knowledge)

Solubility
Soluble in polar solvents (e.g.,

methanol, ethanol, water)

(Inferred from extraction

methods)

Isolation of Monomelittoside: Experimental
Protocols
The isolation of Monomelittoside from plant sources generally follows a multi-step process

involving extraction, fractionation, and purification. The following protocols are a synthesis of

methodologies reported in the literature for the isolation of iridoid glycosides from Stachys and

Rehmannia species.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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